5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid

• IUPAC Name: 5-[4-(2,4-dichlorophenoxy)butanoylamino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C18H15Cl2NO6/c19-12-3-4-15(14(20)9-12)27-5-1-2-16(22)21-13-7-10(17(23)24)6-11(8-13)18(25)26/h3-4,6-9H,1-2,5H2,(H,21,22)(H,23,24)(H,25,26)
• InChI Key: WDQGXDNXSXOZIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCCCC(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C18H15Cl2NO6
• Molecular Weight: 412.2 g/mol

Description

5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid, also known as DCPIP, is a chemical compound that has been widely used in scientific research. It is a redox dye that is commonly used to measure the activity of enzymes such as dehydrogenases and oxidases. DCPIP has several advantages over other redox dyes, including its stability, solubility, and sensitivity.

Mechanism of Action

The mechanism of action of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid involves its ability to accept electrons from enzymes that are involved in redox reactions. When 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid accepts an electron, it is reduced from its oxidized form (blue) to its reduced form (colorless). The reduction of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid can be measured spectrophotometrically, allowing researchers to quantify the activity of enzymes.
Biochemical and Physiological Effects
5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid has no known biochemical or physiological effects on organisms. It is a non-toxic compound that is widely used in laboratory settings.

Advantages and Limitations for Lab Experiments

5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid has several advantages over other redox dyes. It is stable, soluble, and sensitive, making it an ideal choice for measuring enzyme activity. However, 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid has some limitations as well. It is not suitable for use in assays that require a high degree of accuracy, as it can be affected by pH and temperature changes.

Future Directions

There are several future directions for research involving 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid. One area of research could be the development of new assays that use 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid to measure the activity of other enzymes. Another area of research could be the development of new derivatives of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid that have improved sensitivity and stability. Finally, research could be conducted to investigate the potential use of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid in medical diagnostics and treatments.
Conclusion
In conclusion, 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid is a widely used redox dye that has several advantages over other dyes. It is stable, soluble, and sensitive, making it an ideal choice for measuring enzyme activity. 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid has no known biochemical or physiological effects on organisms and is a non-toxic compound. While 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid has some limitations, it remains an important tool for scientific research. Future research could focus on the development of new assays and derivatives of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid, as well as its potential use in medical diagnostics and treatments.

Synthesis Methods

The synthesis of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid involves the reaction of isophthalic acid with 2,4-dichlorophenol and butyric anhydride. The resulting product is then treated with ammonia to form the final compound. The synthesis of 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid has been widely used in scientific research as a redox dye to measure the activity of enzymes. It is commonly used in assays for dehydrogenases and oxidases, including succinate dehydrogenase, NADH dehydrogenase, and cytochrome c oxidase. 5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}isophthalic acid is also used in assays for photosynthesis and respiration in plants.